Cas no 2094572-46-8 ([(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride)

• Product Name: [(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride
• CAS No: 2094572-46-8
• CID: 4637397
• Update Time: 2025-07-02

[(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride

Additional information on [(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride

Introduction to [(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride (CAS No. 2094572-46-8)

Compound with the CAS number 2094572-46-8 and the product name [(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex aromatic and aminomethyl structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromophenyl and phenyl groups, along with the amine functionalities, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride is particularly noteworthy for its structural features that contribute to its pharmacological properties. The bromine substituent on the phenyl ring enhances electrophilic aromatic substitution reactions, making it a valuable intermediate in synthetic organic chemistry. Additionally, the amine group provides a site for hydrogen bonding and can be further functionalized to create more complex derivatives. These attributes have positioned this compound as a key building block in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>[(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride. Researchers have been investigating its effects on various biological targets, including enzymes and receptors involved in neurological disorders. Preliminary studies suggest that this compound exhibits promising activity as a modulator of neurotransmitter systems, which could make it a valuable candidate for the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo studies. This improved solubility is crucial for drug formulation and administration, as it allows for more efficient delivery to target tissues. Furthermore, the hydrochloride salt form ensures greater stability during storage and transportation, making it a reliable reagent for research purposes.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of< strong>[(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers to predict its pharmacological effects with greater accuracy. These computational approaches have complemented experimental investigations, leading to a more comprehensive understanding of the compound's mechanism of action.

The synthesis of< strong>[(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride involves multiple steps that require precise control over reaction conditions. The bromination of the phenyl ring is a critical step that determines the electronic properties of the molecule. Subsequent functionalization of the amine group further refines its pharmacological profile. The final step involves conversion to the hydrochloride salt, which is achieved through reaction with hydrochloric acid under controlled conditions.

Ongoing research continues to uncover new applications for< strong>2094572-46-8. Studies are being conducted to evaluate its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic properties. Additionally, investigations into its environmental impact are being carried out to ensure that its use does not pose any ecological risks. These efforts underscore the importance of responsible chemical research and development.

The< strong>(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride has also attracted attention for its role in developing new methodologies for drug discovery. Its unique structural features make it an ideal candidate for exploring novel synthetic routes and biocatalytic processes. By leveraging this compound as a starting point, researchers can accelerate the discovery of new drugs with improved efficacy and safety profiles.

In conclusion, compound CAS No.< strong>2094572-46-8, known as< strong>[(2-bromophenyl)(phenyl)methyl](methyl)amine hydrochloride, represents a significant contribution to pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug development and research. With ongoing studies exploring its pharmacological potential and synthetic applications, this compound is poised to play an important role in advancing medical science.